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Compound of Interest

Compound Name: p-Aminoacetophenone

Cat. No.: B505616

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the selection of starting materials is paramount to achieving
desired outcomes in terms of yield, purity, and reaction efficiency. This guide provides a
detailed comparison between 4-acetylaniline, also known as p-aminoacetophenone, and its
parent compound, aniline. While p-aminoacetophenone and 4-acetylaniline are names for the
same chemical, a comparison with aniline offers valuable insights into the influence of
substituents on the reactivity of aromatic amines.[1]

4-Acetylaniline serves as an important intermediate in the production of pharmaceuticals and
dyes.[2] Understanding its chemical behavior in contrast to aniline is crucial for synthetic
chemists. The primary structural difference is the presence of an acetyl group (-COCHs) at the
para position of the benzene ring in 4-acetylaniline, which is absent in aniline. This acetyl
group, being electron-withdrawing, significantly modifies the chemical properties and reactivity
of the molecule.

Physicochemical Properties

The introduction of the acetyl group in 4-acetylaniline leads to notable differences in its physical
properties compared to aniline. 4-Acetylaniline is a solid at room temperature, whereas aniline
is an oily liquid.[3][4][5] This difference in physical state can have practical implications for
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handling and reaction setup. The melting and boiling points of 4-acetylaniline are also
significantly higher than those of aniline.[3][4][5][6]

4-Acetylaniline (p- .
Property . Aniline
Aminoacetophenone)

Molecular Formula CsHoNOJ6] CeHsNH2[7]

Molecular Weight 135.16 g/mol [8] 93.13 g/mol

Appearance Yellow crystalline powder[4] Colorless to brown olly liquid3]
[5119][10]

Melting Point 104-106 °C[4][8] -6 °C[5]

Boiling Point 293-294 °C[6] 184 °C[5]

Solubility in Water Soluble in hot water[4][6] Slightly soluble[3][9]

Basicity (pKa of conjugate 2.76[1] 4.63[11]

acid)

Reactivity in Chemical Synthesis

The acetyl group in 4-acetylaniline is strongly electron-withdrawing, which has a profound effect
on the reactivity of both the amino group and the aromatic ring.

Basicity of the Amino Group:

The most significant chemical difference is the basicity of the amino group. The lone pair of
electrons on the nitrogen atom in aniline is delocalized into the benzene ring, making it a weak
base.[3] In 4-acetylaniline, the electron-withdrawing acetyl group further pulls electron density
away from the amino group and the ring. This effect, combined with resonance delocalization,
makes the lone pair on the nitrogen even less available for protonation. Consequently, 4-
acetylaniline is a much weaker base than aniline.[12][13]

Electrophilic Aromatic Substitution:

The amino group in aniline is a powerful activating group for electrophilic aromatic substitution
(EAS), directing incoming electrophiles to the ortho and para positions.[14] This high reactivity
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can sometimes be a drawback, leading to multiple substitutions and oxidation by-products.[14]

In contrast, the acetamido group that would be formed upon N-acetylation of aniline
(acetanilide) is less activating than the amino group.[14][15][16][17] This is because the lone
pair on the nitrogen is also in resonance with the adjacent carbonyl group.[15] Therefore, the
acetyl group in 4-acetylaniline deactivates the aromatic ring towards electrophilic substitution
compared to aniline. This reduced reactivity allows for more controlled reactions and often
leads to mono-substituted products. Acetylation of aniline is a common strategy to control
selectivity in EAS reactions.[14]

Aniline Reactivity 4-Acetylaniline Reactivity
4-Acetylaniline
(-NH2, -COCH3)
M effect dominates 1, -M effect of -COCH3

4

Controlled Monosubstitution

\
Ortho/Para Substitution Polysubstitution Oxidation Products

Click to download full resolution via product page

Experimental Protocols
Representative Reaction: N-Acetylation
A common reaction involving aromatic amines is N-acetylation, which can be used to protect

the amino group. The general procedure is similar for both aniline and 4-acetylaniline, though
reaction rates and yields may differ due to the difference in nucleophilicity of the amino group.
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Objective: To synthesize acetanilide from aniline via N-acetylation with acetic anhydride.[18][19]
Materials:

e Aniline

e Acetic anhydride

e Concentrated Hydrochloric Acid

e Sodium acetate

o Water

o Ethanol (for recrystallization)

Procedure:

e Dissolve 5.0 g of aniline in 130 mL of water and 4.5 mL of concentrated HCI.[20]
e Prepare a solution of 5.3 g of sodium acetate in 30 mL of water.[20]

» To the aniline hydrochloride solution, add 6.0 mL of acetic anhydride and immediately add
the sodium acetate solution.[20]

« Stir the mixture vigorously and cool it in an ice bath to precipitate the acetanilide.[20]
e Collect the crude product by vacuum filtration.[20]

o Purify the crude acetanilide by recrystallization from a minimal amount of hot water or
ethanol.[20]

e Dry the purified crystals and determine the melting point and yield.

This protocol can be adapted for 4-acetylaniline, although due to its lower solubility, a different
solvent system might be required for the reaction and recrystallization. The lower nucleophilicity
of 4-acetylaniline might necessitate longer reaction times or slightly more forcing conditions to
achieve a comparable yield.
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Conclusion

In summary, while 4-acetylaniline (p-aminoacetophenone) and aniline are both primary
aromatic amines, the presence of the electron-withdrawing acetyl group in the para position of
4-acetylaniline significantly alters its chemical properties and reactivity. 4-Acetylaniline is a less
basic and less reactive compound in electrophilic aromatic substitution reactions compared to
aniline. This reduced reactivity can be advantageous in chemical synthesis, allowing for more
controlled reactions and preventing the formation of polysubstituted by-products. The choice
between using 4-acetylaniline or aniline as a starting material will, therefore, depend on the
specific synthetic target and the desired level of reactivity and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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